![molecular formula C4H12N2 B052399 1,2-Diamino-2-methylpropane CAS No. 811-93-8](/img/structure/B52399.png)
1,2-Diamino-2-methylpropane
Overview
Description
Synthesis Analysis
The synthesis of 1,2-diamino-2-methylpropane and related compounds has been explored through different methods. For instance, Schulze et al. (1977) described the synthesis of bis(dialkylamino)-2-methylenepropanes from isobutene chlorination products and secondary amines. Various synthesis techniques, including Gabriel synthesis and amination of diiodo-methylenepropanes, have been employed to create this compound derivatives (Schulze, Winkler, Dietrich, & Mühlstädt, 1977).
Molecular Structure Analysis
Studies on the molecular structure of this compound include work by Laskar et al. (2000), who synthesized complexes of this compound and conducted X-ray crystal structure analysis, revealing significant insights into its molecular configuration (Laskar, Ghosh, Mostafa, Das, Mondal, & Chaudhuri, 2000).
Chemical Reactions and Properties
The chemical reactions and properties of this compound are diverse. For example, Qian (2000) detailed the synthesis of a cobalt complex with this compound, highlighting its unique chemical behavior and structural properties (Qian, 2000).
Physical Properties Analysis
Investigations into the physical properties of related compounds, like 1,1,1,2-tetrachloro-2-methylpropane, have provided insights into the structural and phase behavior of these substances. Koide et al. (1956) reported on the crystal structure and phase transitions of this compound, which may offer indirect information about the physical properties of this compound (Koide, Oda, & Nitta, 1956).
Chemical Properties Analysis
The chemical properties of this compound are closely linked to its reactivity and interaction with other compounds. For instance, Wang et al. (2003) described the diastereoselective synthesis of 1,2-diamines, showcasing the chemical versatility of molecules related to this compound (Wang, Zhu, Chen, Mi, Hu, & Doyle, 2003).
Scientific Research Applications
Synthesis of Nickel(II) Complexes : This study focused on synthesizing complexes of nickel(II) with 1,2-diamino-2-methylpropane and examining their structural properties. The research uncovered unique cis-dinitronickel(II) complexes and explored their behavior upon heating, including phase transitions and dehydration processes (Laskar et al., 2000).
Monoalkylation of Symmetrical α-diones : This study developed an efficient method for synthesizing monoalkylated 1,2-diones. It involved a steric approach where this compound was used in the process of selectively deprotonating and alkylating dihydropyrazines (Gopal, Nadkarni, & Sayre, 1998).
Synthesis of Geometric Isomers of Cobalt Complexes : This research synthesized all seven geometric isomers of the [Co(dien)(ibn)Cl]2+ system, with dien representing diethylenetriamine and ibn being this compound. The structures of these isomers were determined using two-dimensional NMR spectroscopy (Zhu & Jackson, 2003).
Study of Antiferromagnetic Spin Chain System : This study examined the magnetic properties of a nickel-based antiferromagnetic spin chain system incorporating this compound. It provided insights into the antiferromagnetic ordering and theoretical values of spin exchange interactions (Ward, Granroth, Talham, & Meisel, 1998).
Investigation of Schiff Base Compounds as Corrosion Inhibitors : This research explored various Schiff base compounds, including those with this compound, as corrosion inhibitors for mild steel. The study assessed their efficiency and the impact of molecular size and heteroatom introduction (Leçe, Emregül, & Atakol, 2008).
Mechanism of Action
Target of Action
1,2-Diamino-2-methylpropane, also known as 2-Methyl-1,2-propanediamine , is a primary amine that can interact with various targets.
Mode of Action
The compound contains two amine groups, which are basic and can accept protons, making it a potential reactant in acid-base reactions . It can also undergo nucleophilic substitution reactions due to its nucleophilic nature . The C-N bond adjacent to the primary carbon of this compound can be selectively cleaved during an oxidative cyclization process .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors, such as pH, temperature, and the presence of other chemical species. For instance, its reactivity could be affected by the pH of the environment due to its basic nature .
Safety and Hazards
Future Directions
1,2-Diamino-2-methylpropane holds promise for use in the development of energy- and cost-efficient CO2 separations due to its unique cooperative adsorption mechanism . It could play a critical role in mitigating current greenhouse gas emissions and facilitating conversion to cleaner-burning and renewable fuels .
properties
IUPAC Name |
2-methylpropane-1,2-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N2/c1-4(2,6)3-5/h3,5-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPCJOXGBLDJWRM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CN)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10230896 | |
Record name | 1,2-Propanediamine, 2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10230896 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
88.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
811-93-8 | |
Record name | 1,2-Diamino-2-methylpropane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=811-93-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-Propanediamine, 2-methyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000811938 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 811-93-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=17717 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2-Propanediamine, 2-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10230896 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methylpropylenediamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.250 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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